Butyl-(6-chloro-4-trifluoromethyl-pyridin-2-YL)-amine

• IUPAC Name: N-butyl-6-chloro-4-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C10H12ClF3N2/c1-2-3-4-15-9-6-7(10(12,13)14)5-8(11)16-9/h5-6H,2-4H2,1H3,(H,15,16)
• InChI Key: VHKGUEUHXIHINB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC(=CC(=C1)C(F)(F)F)Cl
• Molecular Formula: C10H12ClF3N2
• Molecular Weight: 252.66 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound. Similar compounds include 4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-morpholine and (6-Chloro-4-(trifluoromethyl)pyridin-2-yl) hydrazine.

Molecular Structure Analysis

The molecular structure of similar compounds suggests that “Butyl-(6-chloro-4-trifluoromethyl-pyridin-2-YL)-amine” would have a pyridine ring with a trifluoromethyl group and a chlorine atom attached to it.

Scientific Research Applications

Synthetic Chemistry

• Synthesis of N,N'-Dialkyl-2,11-Diaza3.3pyridinophanes : A study by Che et al. (1994) detailed a simple synthetic route to N,N'-dialkyl-2,11-diaza3.3pyridinophanes, showcasing the use of 2,6-bis(bromomethyl)pyridine with primary amines. The macrocyclic compounds and their copper(II) derivatives were characterized, providing insights into their structural and potentially catalytic properties (Che et al., 1994).

Catalysis

• Group 10 Metal Aminopyridinato Complexes : Deeken et al. (2006) synthesized a series of group 10 metal aminopyridinato complexes, including those with (4-methyl-pyridin-2-yl)(trimethylsilanyl)amine and tert-butyl(4-methyl-pyridin-2-yl)amine. These complexes were explored as catalysts for aryl-Cl activation and hydrosilane polymerization, highlighting their potential in facilitating various organic transformations (Deeken et al., 2006).

Materials Science

• Solvent and Co-catalyst Dependent Polymerization : A study by Obuah et al. (2014) on the polymerization of ethylene using nickel(II) catalysis demonstrated the impact of solvent and co-catalyst on the product. The study underscored the versatility of pyrazolylamine ligands in tailoring polymerization outcomes, indicating potential applications in the development of new polymeric materials (Obuah et al., 2014).

Structural Studies

• Crystal and Molecular Structures : A study by Odell et al. (2007) on benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine and its isomeric compounds provided detailed crystallographic data, shedding light on conformational preferences and supramolecular interactions. Such insights are crucial for understanding the reactivity and potential applications of these compounds in more complex systems (Odell et al., 2007).

Mechanism of Action

Mode of Action

It is known that trifluoromethyl group-containing compounds often exhibit numerous pharmacological activities .

Biochemical Pathways

Trifluoromethylpyridine derivatives have been found to be active in the agrochemical and pharmaceutical industries, suggesting they may interact with a variety of biochemical pathways .